Cas no 1798767-40-4 ((3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride)
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (3-Methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine Hydrochloride
- (3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride
-
- MDL: MFCD28139599
- Inchi: 1S/C9H15N3O2.ClH/c1-6-11-9(14-12-6)8(10)7-2-4-13-5-3-7;/h7-8H,2-5,10H2,1H3;1H
- InChI Key: WJLVVBVHCYNQQD-UHFFFAOYSA-N
- SMILES: C(C1CCOCC1)(C1ON=C(C)N=1)N.Cl
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B499633-10mg |
(3-Methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine Hydrochloride |
1798767-40-4 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B499633-50mg |
(3-Methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine Hydrochloride |
1798767-40-4 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B499633-100mg |
(3-Methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine Hydrochloride |
1798767-40-4 | 100mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-195139-1.0g |
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride |
1798767-40-4 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-195139-0.05g |
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride |
1798767-40-4 | 95% | 0.05g |
$226.0 | 2023-09-17 | |
| Enamine | EN300-195139-0.1g |
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride |
1798767-40-4 | 95% | 0.1g |
$337.0 | 2023-09-17 | |
| Enamine | EN300-195139-0.25g |
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride |
1798767-40-4 | 95% | 0.25g |
$481.0 | 2023-09-17 | |
| Enamine | EN300-195139-0.5g |
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride |
1798767-40-4 | 95% | 0.5g |
$758.0 | 2023-09-17 | |
| Enamine | EN300-195139-1g |
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride |
1798767-40-4 | 95% | 1g |
$971.0 | 2023-09-17 | |
| Enamine | EN300-195139-2.5g |
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride |
1798767-40-4 | 95% | 2.5g |
$1903.0 | 2023-09-17 |
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on (3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride
Comprehensive Overview of (3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride (CAS No. 1798767-40-4)
(3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride (CAS No. 1798767-40-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The molecule features a 3-methyl-1,2,4-oxadiazole ring linked to a tetrahydropyran (oxane) moiety via a methanamine bridge, with a hydrochloride salt form enhancing its solubility and stability. This combination of heterocyclic scaffolds makes it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.
Recent studies highlight the growing interest in oxadiazole derivatives for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 3-methyl-1,2,4-oxadiazole group in this compound is known for its electron-withdrawing properties, which can influence binding affinity to specific enzymes or receptors. Meanwhile, the oxan-4-yl (tetrahydropyran) component contributes to improved pharmacokinetic profiles, such as enhanced blood-brain barrier penetration—a critical factor for CNS-targeted therapeutics. Researchers are particularly intrigued by its potential as a small-molecule modulator in neurodegenerative conditions like Alzheimer's disease.
The synthesis of (3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride typically involves multi-step organic reactions, including cyclization and amination processes. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. Its CAS No. 1798767-40-4 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. Given the rising demand for novel heterocyclic compounds, this molecule is frequently discussed in forums focusing on medicinal chemistry innovations and structure-activity relationships (SAR).
From an industrial perspective, scalability and cost-efficiency are key considerations for pharmaceutical intermediates. The hydrochloride salt form of this compound offers advantages in formulation development, particularly for oral or injectable dosage forms. Current trends in preclinical research emphasize its role in optimizing drug-likeness parameters, such as LogP and polar surface area, to meet Lipinski's Rule of Five criteria. These aspects align with the broader industry shift toward fragment-based drug design and computational chemistry approaches.
Environmental and regulatory compliance also play a pivotal role in the application of CAS No. 1798767-40-4. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's stability under various pH conditions makes it suitable for further derivatization, a topic frequently explored in patent literature. As the scientific community continues to investigate its mechanisms of action, (3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride remains a compelling subject for high-throughput screening campaigns and target identification studies.
In summary, 1798767-40-4 represents a versatile chemical entity with broad implications for therapeutic development. Its dual heterocyclic architecture positions it at the intersection of organic synthesis and biomedical research, addressing contemporary challenges in precision medicine. Future directions may include exploring its synergy with biologics or nanocarrier systems, further expanding its utility in next-generation pharmaceuticals.
1798767-40-4 ((3-methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)